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Compound of Interest

Compound Name: 2-Nitroamino-2-imidazoline

Cat. No.: B121679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material science applications of 2-
Nitroamino-2-imidazoline, including its properties, synthesis, and potential uses. While its

application in pharmaceuticals and agrochemicals as a synthetic intermediate is noted, this

document focuses on its emerging role in material science.[1]

Overview of 2-Nitroamino-2-imidazoline
2-Nitroamino-2-imidazoline (CAS No. 5465-96-3) is a heterocyclic compound featuring a

nitroamino group attached to an imidazoline ring.[1] Its unique chemical structure makes it a

subject of interest for various applications, including as a precursor in organic synthesis and

potentially as a functional component in advanced materials.[1]

Table 1: Physicochemical Properties of 2-Nitroamino-2-imidazoline
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Property Value References

Molecular Formula C₃H₆N₄O₂ [1][2]

Molecular Weight 130.11 g/mol [1][2]

Appearance
White to almost white

crystalline powder
[1]

Melting Point 222 °C [1]

Solubility
Soluble in DMSO (~10 mg/ml)

and DMF (~5 mg/ml)
[3]

Purity ≥ 98% (HPLC) [1]

UV/Vis. (λmax) 266 nm [3]

Applications in Material Science
The primary application of 2-Nitroamino-2-imidazoline in material science is as a synthetic

intermediate. Its potential for direct incorporation into materials to enhance their properties is

an area of ongoing research.

2-Nitroamino-2-imidazoline serves as an intermediate in the synthesis of novel neonicotinoid

structures. These structures can be used for the covalent modification of wood, offering an

environmentally friendly method for protection against insects.[3][4]

There is potential for 2-Nitroamino-2-imidazoline to be incorporated into polymer matrices to

improve their mechanical and thermal properties.[1] The presence of the nitro group and the

imidazoline ring could enhance intermolecular interactions within the polymer, potentially

leading to increased strength and thermal stability. However, specific quantitative data on the

performance of such composites are not yet widely available.

Nitroimidazole derivatives are a known class of energetic materials.[5] These compounds are

investigated for their high density, thermal stability, and explosive performance. While specific

energetic properties for 2-Nitroamino-2-imidazoline are not detailed in publicly available

literature, related complex nitroimidazole-fused ring structures exhibit high densities (e.g., 2.35-

2.49 g/cm³) and high decomposition temperatures (>290 °C).[5][6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemimpex.com/products/42974
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroamino-2-imidazoline
https://www.chemimpex.com/products/42974
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroamino-2-imidazoline
https://www.chemimpex.com/products/42974
https://www.chemimpex.com/products/42974
https://cdn.caymanchem.com/cdn/insert/36036.pdf
https://www.chemimpex.com/products/42974
https://cdn.caymanchem.com/cdn/insert/36036.pdf
https://www.benchchem.com/product/b121679?utm_src=pdf-body
https://www.benchchem.com/product/b121679?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/36036.pdf
http://file.medchemexpress.com/batch_PDF/HY-W111370/2-Nitroamino-2-imidazoline-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b121679?utm_src=pdf-body
https://www.chemimpex.com/products/42974
https://www.mdpi.com/1420-3049/29/2/353
https://www.benchchem.com/product/b121679?utm_src=pdf-body
https://www.mdpi.com/1420-3049/29/2/353
https://www.researchgate.net/publication/377316220_High-Density_Energetic_Materials_with_Low_Mechanical_Sensitivity_and_Twinning_Derived_from_Nitroimidazole_Fused_Ring
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Energetic Properties of Related Nitroimidazole Compounds

Compound
Density
(g/cm³)

Decompositio
n Temp. (°C)

Mechanical
Sensitivity

Reference

Fused-Ring

Nitroimidazole 1
2.49 > 290

IS > 40 J, FS >

360 N
[5][6]

Fused-Ring

Nitroimidazole 2
2.35 > 290

IS > 40 J, FS >

360 N
[5][6]

2,4,5-

trinitroimidazolat

es

>1.75 >198 N/A [7]

IS = Impact Sensitivity, FS = Friction Sensitivity. Higher values indicate lower sensitivity.

Experimental Protocols
The following protocol is based on a one-pot synthesis process for 2-nitroimino imidazolidine.

[8]

Materials:

Sulfuric acid (98%)

Guanidine nitrate (97%)

Water

Aqueous ammonia (22%)

Ethylene diamine

Procedure:

In a reaction flask, cool 49 g (0.5 moles) of 98% sulfuric acid to 5°C.

Slowly add 30.5 g (0.25 moles) of 97% guanidine nitrate to the cooled sulfuric acid.
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Stir the reaction mass at room temperature for 6-8 hours.

Quench the reaction by adding 40 g of water.

To the resulting mass, add 445 g of 22% aqueous ammonia, followed by the addition of 120

g of ethylene diamine.

Heat the reaction mass to 45°C and stir at this temperature for 12 hours.

Cool the mass, neutralize it, and then filter the precipitate.

Wash the filtered solid with 680 g of water and dry to obtain 2-Nitroamino-2-imidazoline.

Expected Yield: Approximately 182 g (70% yield) with a purity of about 96%.[8]
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Caption: One-pot synthesis workflow for 2-Nitroamino-2-imidazoline.
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Caption: Logical relationships of 2-Nitroamino-2-imidazoline in material science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b121679#use-of-2-nitroamino-2-imidazoline-in-
material-science-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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